Stereodivergent asymmetric synthesis of all the stereoisomers of enantioenriched products, preferably using a catalytic method, is of great interest and importance in both organic synthesis and drug discovery. Herein, we report an unprecedented stereodivergent AH of di-substituted quinoxalines via Mn catalysis, furnishing cis- and rarely accessed trans-chiral tetrahydroquinoxalines (THQs) with high levels of diastereo- and enantioselectivity. This transformation features excellent functional group compatibility and broad applicability. The synthetic utility of this methodology is further highlighted by a concise and stereoselective synthesis of methylated variants of valuable bioactive molecules containing chiral THQ scaffolds.

The understanding of how short peptide assemblies transit from disorder to order remains limited due to the lack of atomistic structures. Here, we report the cryo-EM structure of the nanofibers short intrinsically disordered peptides (IDPs). On lowering pH or adding calcium ions, the IDP transitions from individual nanoparticles to nanofibers containing an aromatic core and a disordered periphery were composed of 2–5 amino acids. Protonating the phosphate or adding more metal ions further assembles the nanofibers into filament bundles. The assemblies of the IDP analogs with controlled chemistry, such as phosphorylation site, hydrophobic interactions, and sequences, indicate that metal ions interact with the flexible periphery of the nanoparticles of the IDPs to form fibrils and enhance the interfibrillar interactions to form filament bundles. Illustrating that an IDP self-assembles from disorder to order, this work offers atomistic molecular insights to understand assemblies of short peptides driven by noncovalent interactions.

Ladder-type molecular structures greatly enhance the chemical stability of oligoaniline derivatives and impart well-defined physical properties to multiple molecular charge states. In this work, we characterize the charge transport properties of a ladder-type cyclohexadiene-1,4-diimine derivative at various protonation, lithiation, and oxidation states using single-molecule techniques. Our results show that a ladder-type oligoaniline derivative serves as a robust and reversible molecular switch with over two orders of magnitude changes in molecular conductance when controlled using chemical or electrochemical stimuli. Experimental results are complemented by molecular modeling using density functional theory (DFT) and nonequilibrium Green’s function-DFT (NEGF-DFT) to elucidate charge transport mechanisms at different molecular states. Overall, this work provides new strategies for advancing the stability, programmability, and efficiency of molecular charge transport using ladder-type single-molecule switches.

Halide perovskite light emitting diodes (PeLEDs) are enticing candidates for displays and lighting. However, most reported PeLEDs are limited for practical applications at high current densities due to decreased efficiency and rapid degradation. Recently, in Nature, Greenham and co-workers developed PeLEDs with exceptional performance at a high current density above 1000 mA cm−2, achieved by the introduction of a multifunctional molecule that simultaneously minimizes non-radiative distributions in emitter layers and suppresses luminescence quenching at the interface between perovskite and charge-transport layers.

Designing electrocatalysts with high activity and stability for acidic oxygen evolution is pivotal to the development of proton-exchange membrane water electrolyzers. In this issue of Chem, Luo and co-workers found that anchoring RuO2 into robust metal-organic frameworks is an effective way to boost lattice-oxygen-mediated acidic oxygen evolution.

Selective degradation of extracellular pathogenic proteins by degrader technologies such as lysosome-targeting chimeras (LYATCs) provides promising therapeutic strategies for “undruggable” targets. However, unsatisfactory blood-brain barrier (BBB) permeability, potential off-target effects, and impaired protein degradation systems limit their therapeutic applications in neurodegenerative diseases. Here, we design, synthesize, and select Pittsburgh compound B (PiB)-derived suitable chimera molecules and then construct multifunctional polydopamine-based LYTACs (KPLYs) with BBB permeability and activatable β-amyloid (Aβ) degradation ability used for Alzheimer’s disease (AD) treatment. In AD lesion areas, Aβ degrader cli-LYTACs are synthesized in situ through Aβ-Cu-catalyzed bioorthogonal reactions. Activated cli-LYTACs induce the spatial proximity between Aβ and lysosomal shuttling receptor CD206, which results in the lysosomal trafficking and degradation of Aβ aggregates. Moreover, biocompatible polydopamine can scavenge ROS, suppress inflammation, and promote microglia M2-like polarization. Therefore, KPLYs increase cell surface CD206 expression and restore lysosomal proteolytic function, two determinants of LYTAC effectiveness.

All-polymer solar cells (all-PSCs) have garnered significant interest due to their unique advantages, including significantly improved device stability and mechanical stretchability compared with other types of organic solar cells. Recently, all-PSCs have achieved remarkable improvements in photovoltaic performance. Crucial to this advancement is the development of polymerized small-molecule acceptors (PSMAs) since 2017. First, we describe the development of various polymer acceptors (PAs) and discuss the main limitations of these PAs used in all-PSCs. Then, we focus our discussion on the concept of PSMA and summarize the design criteria of PSMAs as well as their structure-morphology-performance relationships. Additionally, we describe some typical strategies, including molecular mass control, processing conditions, polymer donor selection, and ternary strategy, to modulate morphology. Relevant photophysics research in all-PSCs is reviewed. Finally, we provide a concise summary, propose some research directions and opinions, and highlight key issues that need to be overcome to achieve high-performance all-PSCs.

Download : Download high-res image (327KB)Download : Download full-size imageGrace Lutovsky completed her BSc in chemistry and Spanish from Iowa State University, where she was an undergraduate researcher with Prof. Levi Stanley. During this time, she performed four industrial internships at Iowa Renewable Energy, Pfizer, Zoetis, and Merck. In 2018, she started her doctoral studies under the supervision of Prof. Tehshik Yoon at the University of Wisconsin–Madison, where she is a 3M Science and Technology Fellow. Her research focuses on the development of oxidative photochemical reactions designed to harness widely available nucleophiles in commercial building-block libraries.

Redox chemistry plays an important role in the precise production of targeted valuable chemicals. However, achieving accurate control of the redox process still lacks the guidance of mechanistic insight. This paper describes how doping can enhance redox performance of vanadia for chemical looping oxidative propane dehydrogenation. By elucidating the dynamic redox process of vanadia, we discovered that molybdenum (Mo) dopant lowers the phase transformation barrier from defective V2O5 toward VO2. In the VO2 phase, Mo doping modulates chemical properties of every oxygen atom, while doping in V2O5 only affects the oxygen atoms that directly bond with the dopants. Charge analysis indicated that the conductive nature of VO2 delocalizes charge within the lattice and alters the overall chemical properties. Experiments confirmed that Mo-doped VO2 is the dominant phase during the redox process, exhibiting the best catalytic performance. Hence, delocalization could be key to future chemical applications of efficiently doped materials.

Proteins are the building blocks of life, and the secondary structures of proteins are the keystones for protein functioning. In this issue of Chem, Buehler and co-workers develop deep learning models to generate de novo proteins with specified secondary structure constraints, similar to automatically constructing a functional house with given desired keystones.